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Compound of Interest

Compound Name: Ti3AlC2

Cat. No.: B15886947

Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with Titanium

Aluminum Carbide (Ti3AlC2). Adherence to these procedures is critical for ensuring a safe

laboratory environment and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Titanium Aluminum Carbide, a member of the MAX phase ceramic family, presents potential

hazards primarily through inhalation of its dust particles and direct contact. While generally

stable, the fine powder form necessitates stringent safety protocols to mitigate risks.

Summary of Potential Hazards:
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Hazard Route Potential Effects

Inhalation

May cause respiratory irritation. Long-term

exposure to fine particulates can lead to

respiratory problems.

Skin Contact
May cause mild irritation upon prolonged or

repeated contact.

Eye Contact
Dust may cause irritation and mechanical

abrasion.

Ingestion
Considered to have low toxicity, but ingestion

should always be avoided.

Mandatory Personal Protective Equipment (PPE):

The following table outlines the required PPE for handling Ti3AlC2 in various laboratory

scenarios. This is the minimum requirement; a site-specific risk assessment should be

performed to determine if additional protection is necessary.
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Scenario
Engineering
Controls

Respiratory
Protection

Eye
Protection

Hand
Protection

Body
Protection

Handling Dry

Powder (e.g.,

weighing,

transferring)

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

NIOSH-

approved

N95

respirator or

higher.

Chemical

safety

goggles. A

face shield is

recommende

d for larger

quantities.

Nitrile or

neoprene

gloves

(double-

gloving is

recommende

d).

Lab coat,

long pants,

and closed-

toe shoes.

Working with

Ti3AlC2 in

Suspension

Chemical

Fume Hood

Generally not

required if

handled

within a fume

hood.

Chemical

safety

goggles.

Nitrile or

neoprene

gloves.

Lab coat,

long pants,

and closed-

toe shoes.

Machining or

Grinding

Solid Ti3AlC2

Local

Exhaust

Ventilation

NIOSH-

approved

N95

respirator or

higher.

Safety

glasses with

side shields

or a face

shield.

Cut-resistant

gloves.

Lab coat or

coveralls,

long pants,

and closed-

toe shoes.

Step-by-Step Operational Plan for Handling Ti3AlC2
Powder
This protocol details the essential steps for safely weighing and transferring Ti3AlC2 powder.

Experimental Protocol: Weighing and Transferring Ti3AlC2 Powder

Preparation:

Ensure the chemical fume hood or ventilated balance enclosure is functioning correctly.

Don all required PPE as outlined in the table above.

Decontaminate the work surface within the hood.
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Place all necessary equipment (spatulas, weigh boats/paper, receiving vessel) inside the

hood.

Weighing:

Place a weigh boat or creased weighing paper on the analytical balance inside the

ventilated enclosure and tare the balance.

Carefully transfer the desired amount of Ti3AlC2 powder from the stock container to the

weigh boat using a clean spatula.

Avoid generating dust by moving slowly and deliberately. Keep the stock container

covered when not in use.

Record the final weight.

Transfer:

To transfer the powder to a reaction vessel, use a powder funnel.

Gently tap the weigh boat or paper to ensure all the powder is transferred.

If making a solution, the weigh boat or paper can be rinsed with a small amount of the

solvent to be used into the reaction vessel to ensure a quantitative transfer.

Cleanup:

Carefully wipe down the spatula and any other reusable equipment with a damp cloth or

towel.

Wipe down the work surface within the hood with a damp cloth.

Dispose of all contaminated disposable materials (weigh boats, gloves, wipes) in a

designated, sealed waste container.

Spill and Disposal Management
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Prompt and correct response to spills and proper waste disposal are critical for maintaining a

safe laboratory.

Spill Cleanup Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Assess the Spill: For small spills of dry powder, proceed with cleanup. For large spills or

spills of Ti3AlC2 in a flammable solvent, evacuate the lab and contact your institution's

environmental health and safety (EHS) office.

Don PPE: Wear the appropriate PPE, including respiratory protection, before entering the

spill area.

Contain and Clean:

Gently cover the spill with damp paper towels to avoid generating dust.

Carefully scoop the material into a sealable container.

Wipe the area with a damp cloth, followed by a final decontamination with a suitable

cleaning agent (e.g., 70% ethanol).

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan:

All Ti3AlC2 waste, including unused material, contaminated labware, and cleanup debris, must

be disposed of as hazardous waste.
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Waste Stream Disposal Container Labeling

Solid Ti3AlC2 Waste
Clearly labeled, sealed, and

puncture-resistant container.

"Hazardous Waste: Titanium

Aluminum Carbide"

Contaminated Labware

(gloves, wipes, etc.)

Lined and sealed hazardous

waste bin.

"Hazardous Waste: Ti3AlC2

Contaminated Debris"

Liquid Waste (suspensions)

Clearly labeled, sealed, and

compatible solvent waste

container.

"Hazardous Waste: Titanium

Aluminum Carbide in [Solvent

Name]"

Important: Never dispose of Ti3AlC2 waste in general trash or down the drain. Follow all local,

state, and federal regulations for hazardous waste disposal. Contact your institution's EHS

office for specific guidance on waste pickup and disposal procedures. Titanium alloy scrap

should be recycled whenever possible.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the critical decision-making process and workflow for safely

handling Ti3AlC2 in a laboratory setting.
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Caption: Workflow for Safe Ti3AlC2 Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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